Cas no 331858-57-2 (2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol)

• Product Name: 2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol
• CAS No: 331858-57-2
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 3086199
• PubChem ID: 757092
• Update Time: 2025-06-30

2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(thiophen-3-ylmethyl)piperazin-1-yl]ethan-1-ol
• 2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol
• 2-[4-(thiophen-3-ylmethyl)piperazin-1-yl]ethanol
• Oprea1_502154
• Oprea1_274801
• 2-[4-(3-thienylmethyl)-1-piperazinyl]ethanol
• CS-0264663
• 2-(4-(Thiophen-3-ylmethyl)piperazin-1-yl)ethanol
• GNA85857
• EN300-93749
• AKOS009042685
• Z118311506
• 331858-57-2
• AG-690/37046320

• Inchi： 1S/C11H18N2OS/c14-7-6-12-2-4-13(5-3-12)9-11-1-8-15-10-11/h1,8,10,14H,2-7,9H2
• InChI Key： XEABHZYKVFEMOW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 226.11398438Da
• Monoisotopic Mass: 226.11398438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol

Introduction to 2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol (CAS No. 331858-57-2)

2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 331858-57-2, belongs to a class of molecules that incorporate both piperazine and thiophene moieties, which are well-documented for their involvement in various pharmacological interactions.

The molecular structure of 2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol consists of a piperazine ring substituted with a methylthiophene side chain at the 4-position. This configuration suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation in drug discovery. The presence of the thiophene moiety is particularly noteworthy, as thiophene derivatives are widely recognized for their role in medicinal chemistry, often serving as key structural elements in bioactive molecules.

In recent years, there has been a surge in research focused on developing novel compounds that combine the advantages of piperazine and thiophene derivatives. These compounds are of interest due to their ability to modulate various biological pathways, including those involved in central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The specific arrangement of atoms in 2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol may contribute to its potential as an intermediate or lead compound in the synthesis of new therapeutic agents.

One of the most compelling aspects of this compound is its potential for further functionalization. The piperazine core is highly versatile and can be modified in numerous ways to enhance binding affinity or selectivity towards specific biological targets. Similarly, the thiophene ring offers opportunities for derivatization, allowing chemists to explore a wide range of structural variations. This flexibility makes 2-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}ethan-1-ol an attractive scaffold for medicinal chemists seeking to develop innovative treatments.

The synthesis of 2-{4-[（thiophen - 3 - yl）methyl] piperazine - 1 - yl} ethanol - 1 - ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-bromothiophene and 4-methylpiperazine, which are then coupled using palladium-catalyzed cross-coupling reactions. Subsequent functional group transformations, including hydroxylation and protection-deprotection steps, are employed to achieve the final product.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 2-{4-[（thiophen - 3 - yl）methyl] piperazine - 1 - yl} ethanol - 1 - ol. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved reproducibility, making it feasible to conduct large-scale preparations for preclinical studies. These innovations are crucial for accelerating the drug discovery pipeline and bringing new therapies to market more rapidly.

Beyond its synthetic significance, 2-{4-[（thiophen - 3 - yl）methyl] piperazine - 1 - yl} ethanol - 1 - ol has shown promise in preliminary pharmacological evaluations. Studies indicate that compounds with similar structures may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of ion channels. While detailed pharmacokinetic and toxicological data are still being gathered, these early findings suggest that further exploration could yield valuable insights into new therapeutic strategies.

The role of computational chemistry in analyzing the potential properties of 2-{4-[（thiophen - 3 - yl）methyl] piperazine - 1 - yl} ethanol - 1 - ol cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions, scientists can identify key binding pockets and optimize the structure for improved efficacy. This computational approach complements experimental efforts by providing rapid screening tools and hypothesis-generating insights.

In conclusion,2-{4-[（thiophen - 3 - yl）methyl] piperazine - 1 - yl} ethanol - 1 - ol (CAS No. 331858- 57- 2) represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and potential biological activities。 As research continues，this compound is likely to play an important role in the development of novel therapeutic agents targeting various diseases。 The combination of innovative synthetic methods，pharmacological evaluations，and computational studies will be essential in unlocking its full potential。